Cas no 1599171-62-6 (4-(2-iodocyclopentyl)oxyoxane)

• Product Name: 4-(2-iodocyclopentyl)oxyoxane
• CAS No: 1599171-62-6
• MF: C₁₀H₁₇IO₂
• MW: 296.145255804062
• CID: 6422375
• PubChem ID: 114772305
• Update Time: 2025-07-01

4-(2-iodocyclopentyl)oxyoxane Chemical and Physical Properties

Names and Identifiers

• 4-(2-iodocyclopentyl)oxyoxane
• 4-[(2-iodocyclopentyl)oxy]oxane
• EN300-1133888
• 1599171-62-6

• Inchi： 1S/C10H17IO2/c11-9-2-1-3-10(9)13-8-4-6-12-7-5-8/h8-10H,1-7H2
• InChI Key： WAJCNCYWLRLCCY-UHFFFAOYSA-N
• SMILES： IC1CCCC1OC1CCOCC1

Computed Properties

• Exact Mass: 296.02733g/mol
• Monoisotopic Mass: 296.02733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 18.5Ų

Additional information on 4-(2-iodocyclopentyl)oxyoxane

Professional Introduction to Compound with CAS No. 1599171-62-6 and Product Name: 4-(2-iodocyclopentyl)oxyoxane

Compound with the CAS number 1599171-62-6, specifically identified by the product name 4-(2-iodocyclopentyl)oxyoxane, represents a significant advancement in the field of synthetic organic chemistry and pharmaceutical research. This compound, characterized by its unique structural motif—a cyclopentyl group linked to an oxane ring via an oxygen atom and further substituted with an iodine atom—has garnered considerable attention due to its versatile applications in medicinal chemistry and material science. The presence of the iodine substituent at the 2-position of the cyclopentyl ring not only enhances its reactivity but also opens up numerous possibilities for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of 4-(2-iodocyclopentyl)oxyoxane is particularly noteworthy for its ability to serve as a building block in the development of novel therapeutic agents. The cyclopentyl moiety, known for its stability and rigid conformation, contributes to the overall scaffold's suitability for drug design. In contrast, the oxane ring, a five-membered ether, introduces flexibility while maintaining sufficient electronic and steric properties to influence molecular interactions. This balance between rigidity and flexibility is highly desirable in pharmaceutical applications, where optimal binding affinity and selectivity are critical.

Recent research has highlighted the utility of 4-(2-iodocyclopentyl)oxyoxane in the synthesis of bioactive compounds. For instance, studies have demonstrated its role as a precursor in the preparation of small-molecule inhibitors targeting various biological pathways. The iodine atom at the 2-position serves as a handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex organic molecules. These reactions enable the introduction of diverse functional groups, facilitating the development of drugs with tailored pharmacological properties.

Moreover, 4-(2-iodocyclopentyl)oxyoxane has been explored in the context of material science, particularly in the design of polymers and coatings with enhanced thermal and chemical stability. The cyclopentyl group's resistance to ring-opening reactions under harsh conditions makes it an attractive feature for industrial applications. Additionally, the oxane ring's ability to participate in hydrogen bonding networks suggests potential uses in hydrogel formulations, where controlled swelling behavior is essential.

In terms of pharmaceutical applications, 4-(2-iodocyclopentyl)oxyoxane has been investigated as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, making them attractive targets for therapeutic intervention. By leveraging the reactivity of the iodine substituent, researchers have been able to develop libraries of compounds that exhibit inhibitory activity against specific kinases. Preliminary results indicate promising efficacy in preclinical models, paving the way for further exploration into its potential as a drug candidate.

The compound's unique structural features also make it a valuable tool for studying molecular recognition processes. Computational studies have been conducted to understand how 4-(2-iodocyclopentyl)oxyoxane interacts with biological targets at the molecular level. These studies provide insights into binding affinities and mode-of-action mechanisms, which are crucial for rational drug design. By correlating structural features with biological activity, researchers can refine their approaches to develop more effective therapeutic agents.

From a synthetic chemistry perspective, 4-(2-iodocyclopentyl)oxyoxane exemplifies the importance of strategic functionalization in creating versatile intermediates. The compound's design allows for multiple pathways to derivatization, enabling chemists to explore diverse chemical spaces efficiently. This flexibility is particularly advantageous in high-throughput screening campaigns, where rapid access to structurally diverse compounds is essential for identifying leads with optimal pharmacological profiles.

The industrial relevance of 4-(2-iodocyclopentyl)oxyoxane is further underscored by its scalability in production. Advances in synthetic methodologies have made it possible to obtain large quantities of this compound under controlled conditions, ensuring consistency and purity required for both research and commercial applications. Such improvements are critical for advancing drug discovery programs and translating laboratory findings into viable therapeutics.

Looking ahead, future research directions may focus on expanding the scope of 4-(2-iodocyclopentyl)oxyoxane derivatives through innovative synthetic strategies. For example, exploring alternative coupling reactions or developing new catalytic systems could unlock additional functionalities and enhance reaction efficiencies. Additionally, investigating its potential use in emerging fields such as nanotechnology or green chemistry could open up novel applications beyond traditional pharmaceuticals.

In conclusion,4-(2-iodocyclopentyl)oxyoxane (CAS No. 1599171-62-6) stands out as a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structure offers opportunities for innovation in drug discovery, material science, and synthetic chemistry. As research continues to uncover new possibilities for this compound,4-(2-iodocyclopentyl)oxyoxane is poised to remain at the forefront of scientific exploration and technological advancement.